Cas no 13365-26-9 (Dimethyl 3-nitrophthalate)

Dimethyl 3-nitrophthalate Properties

Names and Identifiers

• Dimethyl 3-nitrophthalate
• 3-Nitrophthalic acid dimethyl ester
• dimethyl 3-nitrobenzene-1,2-dicarboxylate
• 3-Nitro-phthalsaeure-dimethylester
• dimethyl 3-nitro-phthalate
• HMS542N19
• NSC 68806
• 3-NITRO-1,2-PHTHALIC ACID DIMETHYL ESTER
• 3-nitrobenzene-1,2-dicarboxylic acid dimethyl ester
• 1,2-BENZENEDICARBOXYLIC ACID, 3-NITRO-, 1,2-DIMETHYL ESTER
• 3-nitro-phthalic Acid Dimethyl Ester
• NSC68806
• dimethyl nitrophthalate
• Dimethyl3-nitrophthalate
• Maybridge1_000481
• MLQMIKSBTAZNBK-UHFFFAOYSA-N
• 3587AH
• VZ31892
• 3-Nitrophthalic Acid Dimethyl Ester
• DIMETHYL 3-NITROPHTHALATE
• 3-NITROPHTHALIC ACID DIMETHYL ESTER
• FT-0625112
• Q63409697
• AKOS003619110
• 13365-26-9
• D5310
• SR-01000388839
• SR-01000388839-1
• EU-0033382
• 1,2-dimethyl 3-nitrobenzene-1,2-dicarboxylate
• MFCD00017184
• FT-0625033
• SR-01000388839-2
• SY234670
• AB10266
• AS-58514
• DTXSID20290461
• methyl-2-(methoxycarbonyl)-3-nitrobenzoate
• NSC-68806
• CS-M2983
• SCHEMBL50994
• CCG-46234
• 1,2-DIMETHYL 3-NITROPHTHALATE
• 3-nitrophthalic acid dimethyl ester
• DB-042193
• 1,2-Benzenedicarboxylic acid, 3-nitro-, 1,2-dimethyl ester
• dimethyl 3-nitrophthalate
• +Expand

• MDL： MFCD00017184
• InChIKey： MLQMIKSBTAZNBK-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO6/c1-16-9(12)6-4-3-5-7(11(14)15)8(6)10(13)17-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C(=C([H])C([H])=C([H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-])=O
• BRN： 1885570

Computed Properties

• Exact Mass: 239.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 239.043
• Heavy Atom Count: 17
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 98.4

Experimental Properties

• LogP: 1.69120
• PSA: 98.42000
• Refractive Index: 1.549
• Boiling Point: 314.6°Cat760mmHg
• Melting Point: 66.0 to 70.0 deg-C
• Flash Point: 134.3°C
• Color/Form: Cream
• Solubility: Insoluble in water
• Density: 1.35

Dimethyl 3-nitrophthalate Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25

Dimethyl 3-nitrophthalate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%